4-((4-fluorophenyl)sulfonyl)-N-(furan-2-ylmethyl)-2-(o-tolyl)oxazol-5-amine
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Description
4-((4-fluorophenyl)sulfonyl)-N-(furan-2-ylmethyl)-2-(o-tolyl)oxazol-5-amine is a useful research compound. Its molecular formula is C21H17FN2O4S and its molecular weight is 412.44. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Molecular Probes
Research on compounds with structures similar to 4-((4-fluorophenyl)sulfonyl)-N-(furan-2-ylmethyl)-2-(o-tolyl)oxazol-5-amine has led to developments in fluorescent molecular probes. These probes are designed for solvatochromic dyes indicating solvent polarity through fluorescence, showcasing potential applications in biological sensing and imaging. The incorporation of sulfonyl and oxazole functionalities contributes to strong solvent-dependent fluorescence, useful for studying various biological events and processes (Diwu et al., 1997).
Chemical Sensing
Compounds with sulfonyl and furan moieties have been explored for chemical sensing applications. For instance, a phenoxazine-based fluorescent chemosensor incorporating a furan-2-carboxamide group and a phenylsulfonyl chelating site has been developed for the discriminative detection of Cd2+ and CN− ions. This sensor demonstrates turn-on fluorescence for Cd2+, which could be turned off by CN− detection, highlighting the compound's potential in environmental monitoring and safety (Ravichandiran et al., 2020).
Electrolysis and Sulfonyl Compound Synthesis
Sulfonyl aromatic alcohols, which share structural similarities with the targeted compound, have been identified as products of the electrolysis of reactive dyes. This process underlines the relevance of sulfonyl-containing compounds in synthesizing intermediates for further chemical reactions, potentially offering pathways to novel materials or pharmaceuticals (Elizalde-González et al., 2012).
Organic Synthesis and Material Science
The synthesis and characterization of new heterocyclic compounds with oxazole rings containing the 4-(phenylsulfonyl)phenyl moiety have been investigated for their cytotoxicity, suggesting applications in material science and potential pharmaceutical development. Such studies emphasize the role of structural motifs present in this compound in creating compounds with specific biological activities (Apostol et al., 2019).
Properties
IUPAC Name |
4-(4-fluorophenyl)sulfonyl-N-(furan-2-ylmethyl)-2-(2-methylphenyl)-1,3-oxazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O4S/c1-14-5-2-3-7-18(14)19-24-21(20(28-19)23-13-16-6-4-12-27-16)29(25,26)17-10-8-15(22)9-11-17/h2-12,23H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSIODLYLIPZJHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC(=C(O2)NCC3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.